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Compound of Interest

Compound Name: Propionic Acid

CAS No.: 68990-37-4

Cat. No.: B10760051

Get Quote

Ensuring the safe and compliant disposal of propionic acid is critical for maintaining a secure

laboratory environment and protecting personnel from potential hazards. This guide provides

detailed procedures for the proper handling and disposal of propionic acid waste, tailored for

researchers, scientists, and drug development professionals.

Propionic acid is a corrosive and flammable liquid that requires careful management to

mitigate risks of skin and eye burns, respiratory irritation, and fire.[1][2][3] Adherence to

established safety protocols and waste management regulations is paramount.

Key Safety and Handling Data
For quick reference, the following table summarizes essential quantitative information for the

safe handling and disposal of propionic acid.
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Parameter Value Source

pH Requiring Hazardous

Waste Disposal
≤ 6 [4]

ACGIH Threshold Limit Value

(TLV-TWA)
10 ppm [5]

Reportable Quantity (RQ) for

Spills
5000 lbs [6]

Flammability Flammable Liquid and Vapor [1][6]

UN Number 3463 [1][6]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe management and disposal of propionic
acid waste in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling propionic acid, ensure you are wearing the appropriate PPE to prevent

exposure.

Gloves: Nitrile or butyl gloves are recommended. Always inspect gloves for integrity before

use.[1][4]

Eye Protection: Tightly fitting chemical splash goggles are essential. A face shield (minimum

8 inches) should also be worn where splashing is possible.[1]

Lab Coat: A fully-buttoned lab coat or a complete suit protecting against chemicals should be

worn.[1][4]

Respiratory Protection: Work with propionic acid should be confined to a properly

functioning certified laboratory chemical fume hood.[4] If a respirator is necessary, personnel

must be enrolled in a respiratory protection program.[4]

Waste Collection and Segregation
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Proper segregation and collection of propionic acid waste are crucial to prevent dangerous

chemical reactions.

Container Selection: Collect waste in a designated, compatible container, such as a

polyethylene or high-density polyethylene (HDPE) container.[4][7] Ensure the container is in

good condition and has a secure, tightly closing lid.[2]

Labeling: Clearly label the waste container as "Hazardous Waste: Propionic Acid".

Segregation: Do not mix propionic acid waste with incompatible materials such as strong

oxidizing agents, alkalis, strong bases, reducing agents, and amines.[4]

Spill Management
In the event of a spill, follow these procedures based on the spill size.

Small Spills (Can be cleaned up in under 10 minutes):

Ensure you are appropriately trained for spill cleanup.[4]

Wearing the minimum PPE (nitrile or butyl gloves, chemical splash goggles, and a lab

coat), absorb the spill with an inert, dry material like sand, diatomaceous earth, or

vermiculite.[2][4][7] Do not use combustible materials like sawdust.[5]

Place the absorbed material into an appropriate, sealable waste disposal container.[4]

Label the container as hazardous waste and dispose of it according to the procedures

outlined below.[4]

Large Spills:

Immediately evacuate the area and secure it.[4]

Notify others in the vicinity.[4]

If there is an immediate threat of fire or the spill is uncontained, call 911.[4]
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For contained spills, contact your institution's Environmental Health & Safety (EHS)

department.[4]

Waste Storage
Store propionic acid waste containers safely pending disposal.

Location: Store containers in a designated, cool, and well-ventilated area, away from direct

sunlight and sources of ignition.[2][4]

Containment: It is recommended to use secondary containment, such as a polypropylene

tub.[4]

Positioning: Always store containers upright and below eye level.[4]

Final Disposal
The final disposal of propionic acid waste must be handled by qualified personnel.

Hazardous Waste Determination: Propionic acid waste with a pH of 6 or lower must be

managed as Dangerous Waste.[4]

Professional Disposal: Contact your institution's EHS office or a licensed hazardous waste

disposal company to arrange for the pickup and disposal of the waste.[1][8]

Prohibited Disposal: Do not attempt to neutralize the waste for disposal unless you are

trained and it is part of a permitted treatment process.[4] Do not pour propionic acid waste

down the drain.[6][9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

propionic acid.
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Propionic Acid Waste Generated
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Caption: Decision workflow for the proper disposal of propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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